Cas no 2137030-07-8 ((2S)-2-amino-N-methyl-4-(1,4-oxazepan-4-yl)butanamide)

• Product Name: (2S)-2-amino-N-methyl-4-(1,4-oxazepan-4-yl)butanamide
• CAS No: 2137030-07-8
• MF: C₁₀H₂₁N₃O₂
• MW: 215.292642354965
• CID: 5956862
• PubChem ID: 165462911
• Update Time: 2025-07-25

(2S)-2-amino-N-methyl-4-(1,4-oxazepan-4-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-N-methyl-4-(1,4-oxazepan-4-yl)butanamide
• EN300-764327
• 2137030-07-8

• Inchi： 1S/C10H21N3O2/c1-12-10(14)9(11)3-5-13-4-2-7-15-8-6-13/h9H,2-8,11H2,1H3,(H,12,14)/t9-/m0/s1
• InChI Key： FDOXJTTVFJQQBF-VIFPVBQESA-N
• SMILES： O1CCCN(CC1)CC[C@@H](C(NC)=O)N

Computed Properties

• Exact Mass: 215.16337692g/mol
• Monoisotopic Mass: 215.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 67.6Ų

Additional information on (2S)-2-amino-N-methyl-4-(1,4-oxazepan-4-yl)butanamide

Introduction to (2S)-2-amino-N-methyl-4-(1,4-oxazepan-4-yl)butanamide (CAS No. 2137030-07-8)

The compound (2S)-2-amino-N-methyl-4-(1,4-oxazepan-4-yl)butanamide, identified by its CAS number 2137030-07-8, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates an oxazepane ring, which is a key feature that contributes to its unique chemical and pharmacological properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various neurological and metabolic disorders. The (2S)-2-amino-N-methyl-4-(1,4-oxazepan-4-yl)butanamide structure has been extensively studied for its potential role in modulating neurotransmitter systems. Specifically, the oxazepane moiety has been found to interact with specific receptors and enzymes in the brain, making it a promising candidate for the treatment of conditions such as anxiety, depression, and cognitive dysfunction.

The stereochemistry of the compound, particularly the (2S) configuration at the chiral center, plays a crucial role in determining its biological activity. Research has shown that enantiomeric purity is essential for the efficacy and safety of pharmaceutical compounds. The precise stereochemical configuration of (2S)-2-amino-N-methyl-4-(1,4-oxazepan-4-yl)butanamide ensures optimal interaction with biological targets, thereby enhancing its therapeutic potential.

One of the most compelling aspects of this compound is its mechanism of action. Studies have demonstrated that it can inhibit the activity of certain enzymes involved in neurotransmitter degradation. By doing so, it can increase the levels of key neurotransmitters in the synaptic cleft, leading to improved neuronal communication. This mechanism has been particularly intriguing for researchers working on neurodegenerative diseases, where modulation of neurotransmitter levels could potentially slow down disease progression.

The synthesis of (2S)-2-amino-N-methyl-4-(1,4-oxazepan-4-yl)butanamide presents unique challenges due to its complex structural features. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as chiral resolution and asymmetric synthesis are crucial in obtaining the desired enantiomeric form. The development of efficient synthetic routes not only facilitates laboratory-scale production but also paves the way for large-scale manufacturing, which is essential for clinical trials and commercialization.

Evaluation of the pharmacokinetic properties of this compound is another critical area of research. Understanding how the body processes and eliminates (2S)-2-amino-N-methyl-4-(1,4-oxazepan-4-yl)butanamide is essential for determining appropriate dosing regimens and identifying potential side effects. Preliminary studies have shown that the compound exhibits favorable pharmacokinetic profiles, including good solubility and moderate bioavailability. These properties make it an attractive candidate for further development into a therapeutic agent.

The potential therapeutic applications of (2S)-2-amino-N-methyl-4-(1,4-oxazepan-4-yl)butanamide extend beyond neurological disorders. Research is ongoing to explore its efficacy in treating conditions such as chronic pain and inflammation. The oxazepane ring has been found to possess anti-inflammatory properties by interacting with inflammatory pathways at multiple levels. This broadens the scope of potential applications for this compound and underscores its significance in drug discovery.

In conclusion, (2S)-2-amino-N-methyl-4-(1,4-oxazepan-4-yllbutanamide (CAS No. 2137030-07-8) is a promising pharmaceutical compound with significant potential in treating various diseases. Its unique structural features, particularly the oxazepane moiety and stereochemical configuration, contribute to its biological activity and therapeutic efficacy. Ongoing research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, which will further enhance its development as a novel therapeutic agent.